77-67-8

Ethosuximide

In Stock

• CAS RN:
• 77-67-8

• Formula:
• C7H11NO2

• InChI:
• InChI=1S/C7H11NO2/c1-3-7(2)4-5(9)8-6(7)10/h3-4H2,1-2H3,(H,8,9,10)

• InChIKey:
• HAPOVYFOVVWLRS-UHFFFAOYSA-N

• Ethosuximide is an anticonvulsant. It increases glucose, fructose-1,6-bisphosphate, and pyruvate levels in rat brain when administered at a dose of 200 mg/kg. Ethosuximide (400 mg/kg) reduces the severity of audiogenic seizures in a rat model of barbiturate withdrawal-induced convulsions. It also inhibits tonic hindlimb extension induced by pentylenetetrazole (PTZ; ) or brainstem stimulation (ED50s = 35 and 70 mg/kg, respectively), as well as leptazol-induced clonic seizures (ED50 = 230 mg/kg), in rats. Ethosuximide reduces resting tremor by 60% in a macaque model of Parkinson's disease induced by MPTP when administered at a dose of 150 mg/animal for 5 days. Formulations containing ethosuximide have been used in the treatment of petit mal seizures.
  This product is provided as delivered and specified by the issuing Pharmacopoeia. All information provided in support of ...

Acetyl fluoride, difluoro(fluorosulfonyl)-

In Stock

• CAS RN:
• 677-67-8

• Formula:
• C2F4O3S

• InChI:
• InChI=1S/C2F4O3S/c3-1(7)2(4,5)10(6,8)9

• InChIKey:
• YIHXQSQQJBEAKK-UHFFFAOYSA-N

• Acetyl fluoride, difluoro(fluorosulfonyl)- is a useful research compound. Its molecular formula is C2F4O3S and its molecular weight is 180.08 g/mol. The purity is usually 95%.

4-(Hydroxyamino)benzenesulfonamide

In Stock

• CAS RN:
• 877-67-8

• Formula:
• C6H8N2O3S

• InChI:
• InChI=1S/C6H8N2O3S/c7-12(10,11)6-3-1-5(8-9)2-4-6/h1-4,8-9H,(H2,7,10,11)

• InChIKey:
• JLGHCFNZJKVXAE-UHFFFAOYSA-N

• 4-(Hydroxyamino)benzenesulfonamide, also known as 4-(Hydroxyamino)benzenesulfonamide, is a useful research compound. Its molecular formula is C6H8N2O3S and its molecular weight is 188.21 g/mol. The purity is usually 95%.

1-Hydroxybutan-2-one

In Stock

• CAS RN:
• 5077-67-8

• Formula:
• C4H8O2

• InChI:
• InChI=1S/C4H8O2/c1-2-4(6)3-5/h5H,2-3H2,1H3

• InChIKey:
• GFAZHVHNLUBROE-UHFFFAOYSA-N

• 1-hydroxybutan-2-one is a primary alpha-hydroxy ketone that is butane-1,2-diol in which the hydroxy group at position 2 has been formally oxidised to give the corresponding ketone. It derives from a butan-2-one and a butane-1,2-diol.
  1-Hydroxy-2-butanone, also known as 2-oxobutanol or fema 3173, belongs to the class of organic compounds known as alpha-hydroxy ketones. These are organic compounds containing a carboxylic acid, and an amine group attached to the alpha carbon atom, relative to the C=O group. 1-Hydroxy-2-butanone is soluble (in water) and a very weakly acidic compound (based on its pKa). 1-Hydroxy-2-butanone has been primarily detected in feces. Within the cell, 1-hydroxy-2-butanone is primarily located in the cytoplasm. 1-Hydroxy-2-butanone can be biosynthesized from butan-2-one and butane-1, 2-diol. 1-Hydroxy-2-butanone is a sweet, butterscotch, and coffee ta...

N-(4-Methylphenyl)-N-octylamine

In Stock

• CAS RN:
• 18977-67-8

• Formula:
• C15H25N

• InChI:
• InChI=1S/C15H25N/c1-3-4-5-6-7-8-13-16-15-11-9-14(2)10-12-15/h9-12,16H,3-8,13H2,1-2H3

• InChIKey:
• HMWJFEAMVBDZGJ-UHFFFAOYSA-N

• N-(4-Methylphenyl)-N-octylamine is a useful research compound. Its molecular formula is C15H25N and its molecular weight is 219.37 g/mol. The purity is usually 95%.

1-(4-Methylpyridin-2-yl)ethanol

In Stock

• CAS RN:
• 71777-67-8

• Formula:
• C8H11NO

• InChI:
• InChI=1S/C8H11NO/c1-6-3-4-9-8(5-6)7(2)10/h3-5,7,10H,1-2H3

• InChIKey:
• MLRVQWPIBKUBIN-UHFFFAOYSA-N

• 1-(4-Methylpyridin-2-yl)ethanol is a useful research compound. Its molecular formula is C8H11NO and its molecular weight is 137.18. The purity is usually 95%.

2-Benzyl-3,3-dimethylbutanoic acid

• CAS RN:
• 110577-67-8

• Formula:
• C13H18O2

• InChI:
• InChI=1S/C13H18O2/c1-13(2,3)11(12(14)15)9-10-7-5-4-6-8-10/h4-8,11H,9H2,1-3H3,(H,14,15)

• InChIKey:
• UKWWMMXKMDNJEM-UHFFFAOYSA-N

• 2-Benzyl-3,3-dimethylbutanoic acid is a useful research compound. Its molecular formula is C13H18O2 and its molecular weight is 206.28 g/mol. The purity is usually 95%.

1-(4-Chlorobenzyl)-1H-indole-2-carboxylic acid

In Stock

• CAS RN:
• 220677-67-8

• Formula:
• C16H12ClNO2

• InChI:
• InChI=1S/C16H12ClNO2/c17-13-7-5-11(6-8-13)10-18-14-4-2-1-3-12(14)9-15(18)16(19)20/h1-9H,10H2,(H,19,20)

• InChIKey:
• KQKQMDNBLKHSEQ-UHFFFAOYSA-N

• 1-(4-Chlorobenzyl)-1H-indole-2-carboxylic acid is a useful research compound. Its molecular formula is C16H12ClNO2 and its molecular weight is 285.72 g/mol. The purity is usually 95%.

4-fluoro-N-{2-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}benzamide

In Stock

• CAS RN:
• 704877-67-8

• Formula:
• C23H19F2N3O

• InChI:
• InChI=1S/C23H19F2N3O/c24-18-11-9-16(10-12-18)23(29)26-14-13-22-27-20-7-3-4-8-21(20)28(22)15-17-5-1-2-6-19(17)25/h1-12H,13-15H2,(H,26,29)

• InChIKey:
• AMNORKWRRMRRLG-UHFFFAOYSA-N

• 4-fluoro-N-{2-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}benzamide is a useful research compound. Its molecular formula is C23H19F2N3O and its molecular weight is 391.422. The purity is usually 95%.

Ethyl 5-[[4-(dimethylsulfamoyl)benzoyl]amino]-3-(4-methoxyphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851977-67-8

• Formula:
• C25H24N4O7S2

• InChI:
• InChI=1S/C25H24N4O7S2/c1-5-36-25(32)21-19-14-37-23(20(19)24(31)29(27-21)16-8-10-17(35-4)11-9-16)26-22(30)15-6-12-18(13-7-15)38(33,34)28(2)3/h6-14H,5H2,1-4H3,(H,26,30)

• InChIKey:
• FAIPQFKBJOLUAE-UHFFFAOYSA-N

• Ethyl 5-[[4-(dimethylsulfamoyl)benzoyl]amino]-3-(4-methoxyphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C25H24N4O7S2 and its molecular weight is 556.61. The purity is usually 95%.

3-(2-Chlorophenyl)pyrrolidine

In Stock

• CAS RN:
• 885277-67-8

• Formula:
• C10H12ClN

• InChI:
• InChI=1S/C10H12ClN/c11-10-4-2-1-3-9(10)8-5-6-12-7-8/h1-4,8,12H,5-7H2

• InChIKey:
• RCQFNQQYVSNBOJ-UHFFFAOYSA-N

• 3-(2-Chlorophenyl)pyrrolidine is a useful research compound. Its molecular formula is C10H12ClN and its molecular weight is 181.66 g/mol. The purity is usually 95%.

Ethyl 4-oxo-4-(2-trifluoromethylphenyl)butyrate

In Stock

• CAS RN:
• 898777-67-8

• Formula:
• C13H13F3O3

• InChI:
• InChI=1S/C13H13F3O3/c1-2-19-12(18)8-7-11(17)9-5-3-4-6-10(9)13(14,15)16/h3-6H,2,7-8H2,1H3

• InChIKey:
• AMTGGHVEXWIYMJ-UHFFFAOYSA-N

• Ethyl 4-oxo-4-(2-trifluoromethylphenyl)butyrate is a useful research compound. Its molecular formula is C13H13F3O3 and its molecular weight is 274.23 g/mol. The purity is usually 95%.

(Z)-ethyl 2-((2-((6-chloro-4H-benzo[d][1,3]dioxin-8-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)propanoate

In Stock

• CAS RN:
• 929477-67-8

• Formula:
• C22H19ClO7

• InChI:
• InChI=1S/C22H19ClO7/c1-3-27-22(25)12(2)29-16-4-5-17-18(9-16)30-19(20(17)24)8-13-6-15(23)7-14-10-26-11-28-21(13)14/h4-9,12H,3,10-11H2,1-2H3/b19-8-

• InChIKey:
• WOIIBKOHLPDNCL-UWVJOHFNSA-N

• (Z)-ethyl 2-((2-((6-chloro-4H-benzo[d][1,3]dioxin-8-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)propanoate is a useful research compound. Its molecular formula is C22H19ClO7 and its molecular weight is 430.84. The purity is usually 95%.

Tresperimus

Usually In Stock

• CAS RN:
• 160677-67-8

• Formula:
• C17H37N7O3

• InChI:
• InChI=1S/C17H37N7O3/c18-8-7-10-21-9-5-6-13-24-17(26)27-14-15(25)22-11-3-1-2-4-12-23-16(19)20/h21H,1-14,18H2,(H,22,25)(H,24,26)(H4,19,20,23)

• InChIKey:
• LVBMFPUTQOHXQE-UHFFFAOYSA-N

• Tresperimus induces tolerance after short-term treatment in a fully major histocompatibility mismatched rat cardiac allograft model.

N-(4-(2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)phenyl)cyclopentanecarboxamide

In Stock

• CAS RN:
• 1234877-67-8

• Formula:
• C16H19F3N2O2

• InChI:
• InChI=1S/C16H19F3N2O2/c17-16(18,19)10-20-14(22)9-11-5-7-13(8-6-11)21-15(23)12-3-1-2-4-12/h5-8,12H,1-4,9-10H2,(H,20,22)(H,21,23)

• InChIKey:
• HDGXEPANNZBIJC-UHFFFAOYSA-N

• N-(4-(2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)phenyl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C16H19F3N2O2 and its molecular weight is 328.335. The purity is usually 95%.

4,4,5,5-Tetramethyl-2-(3-methylstyryl)-1,3,2-dioxaborolane

In Stock

• CAS RN:
• 1315277-67-8

• Formula:
• C15H21BO2

• InChI:
• InChI=1S/C15H21BO2/c1-12-7-6-8-13(11-12)9-10-16-17-14(2,3)15(4,5)18-16/h6-11H,1-5H3/b10-9+

• InChIKey:
• RYYOODZZGKJVFR-MDZDMXLPSA-N

• 4,4,5,5-Tetramethyl-2-(3-methylstyryl)-1,3,2-dioxaborolane is a useful research compound. Its molecular formula is C15H21BO2 and its molecular weight is 244.14 g/mol. The purity is usually 95%.

4-(difluoromethyl)-6-(3-fluorophenyl)pyrimidin-2(1H)-one

In Stock

• CAS RN:
• 1271477-67-8

• Formula:
• C11H7F3N2O

• InChI:
• InChI=1S/C11H7F3N2O/c12-7-3-1-2-6(4-7)8-5-9(10(13)14)16-11(17)15-8/h1-5,10H,(H,15,16,17)

• InChIKey:
• AINRHVFGZOMPNP-UHFFFAOYSA-N

• 4-(difluoromethyl)-6-(3-fluorophenyl)pyrimidin-2(1H)-one is a useful research compound. Its molecular formula is C11H7F3N2O and its molecular weight is 240.18 g/mol. The purity is usually 95%.

2-Aminobenzo[d]oxazole-4-carboxylic acid

In Stock

• CAS RN:
• 1784377-67-8

• Formula:
• C8H6N2O3

• InChI:
• InChI=1S/C8H6N2O3/c9-8-10-6-4(7(11)12)2-1-3-5(6)13-8/h1-3H,(H2,9,10)(H,11,12)

• InChIKey:
• QAINPTBCPNUNLG-UHFFFAOYSA-N

• 2-Aminobenzo[d]oxazole-4-carboxylic acid is a useful research compound. Its molecular formula is C8H6N2O3 and its molecular weight is 178.147. The purity is usually 95%.

2,1,3-Benzothiadiazol-5-yl-[4-(pyrimidin-2-yloxymethyl)piperidin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2379977-67-8

• Formula:
• C17H17N5O2S

• InChI:
• InChI=1S/C17H17N5O2S/c23-16(13-2-3-14-15(10-13)21-25-20-14)22-8-4-12(5-9-22)11-24-17-18-6-1-7-19-17/h1-3,6-7,10,12H,4-5,8-9,11H2

• InChIKey:
• HFOACICDDXYOFF-UHFFFAOYSA-N

• 2,1,3-Benzothiadiazol-5-yl-[4-(pyrimidin-2-yloxymethyl)piperidin-1-yl]methanone is a useful research compound. Its molecular formula is C17H17N5O2S and its molecular weight is 355.42. The purity is usually 95%.